N,N'-1,4-butanediylbis[2-(4-methoxyphenyl)acetamide]

• IUPAC Name: 2-(4-methoxyphenyl)-N-[4-[[2-(4-methoxyphenyl)acetyl]amino]butyl]acetamide
• InChI: InChI=1S/C22H28N2O4/c1-27-19-9-5-17(6-10-19)15-21(25)23-13-3-4-14-24-22(26)16-18-7-11-20(28-2)12-8-18/h5-12H,3-4,13-16H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: VDKSBHHUQDTLRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCCCCNC(=O)CC2=CC=C(C=C2)OC
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol

Description

N,N'-1,4-butanediylbis[2-(4-methoxyphenyl)acetamide] is a chemical compound that belongs to the class of bisamides. This compound has been found to exhibit various biological activities, including antitumor, antifungal, and antibacterial properties.

Mechanism of Action

The mechanism of action of N,N'-1,4-butanediylbis[2-(4-methoxyphenyl)acetamide] is not fully understood. However, studies have shown that it induces apoptosis, or programmed cell death, in cancer cells. It has also been suggested that it inhibits the activity of certain enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
N,N'-1,4-butanediylbis[2-(4-methoxyphenyl)acetamide] has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and reduce tumor growth in animal models. Additionally, it has been found to possess antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using N,N'-1,4-butanediylbis[2-(4-methoxyphenyl)acetamide] in lab experiments is its broad-spectrum activity against cancer cells, fungi, and bacteria. However, one limitation is its solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N,N'-1,4-butanediylbis[2-(4-methoxyphenyl)acetamide]. One direction is to investigate its potential as a therapeutic agent for cancer treatment. Another direction is to explore its use as an antifungal and antibacterial agent. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its synthesis for improved solubility and efficacy.
In conclusion, N,N'-1,4-butanediylbis[2-(4-methoxyphenyl)acetamide] is a promising compound with various biological activities. Its potential as a therapeutic agent for cancer treatment and as an antifungal and antibacterial agent warrants further investigation.

Synthesis Methods

The synthesis of N,N'-1,4-butanediylbis[2-(4-methoxyphenyl)acetamide] involves the reaction of 4-methoxybenzoyl chloride with N,N'-1,4-butanediylbis(2-aminoacetate) in the presence of a base such as triethylamine. The reaction yields N,N'-1,4-butanediylbis[2-(4-methoxyphenyl)acetamide] as a white solid with a yield of 80-90%.

Scientific Research Applications

N,N'-1,4-butanediylbis[2-(4-methoxyphenyl)acetamide] has been extensively studied for its biological activities. It has been found to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been shown to possess antifungal and antibacterial properties.